Cas no 918817-90-0 (2-(Butylamino)hexadecanoic acid)

2-(Butylamino)hexadecanoic acid structure
918817-90-0 structure
Product Name:2-(Butylamino)hexadecanoic acid
CAS No:918817-90-0
MF:C20H41NO2
MW:327.545046567917
CID:770359
Update Time:2023-08-03

2-(Butylamino)hexadecanoic acid Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid, 2-(butylamino)-
    • 2-(butylamino)hexadecanoic acid
    • 2-(Butylamino)hexadecanoic acid
    • Inchi: 1S/C20H41NO2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-19(20(22)23)21-18-6-4-2/h19,21H,3-18H2,1-2H3,(H,22,23)
    • InChI Key: ZCZITWAXBDPDET-UHFFFAOYSA-N
    • SMILES: OC(C(CCCCCCCCCCCCCC)NCCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 256
  • Topological Polar Surface Area: 49.3
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd